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Compound of Interest

Compound Name:
3,3',7-Trihydroxy-4'-

methoxyflavone

CAS No.: 57396-72-2

Cat. No.: B057871

Get Quote

Synonyms: 4'-O-Methylfisetin; 3,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one

CAS Registry Number: 57396-72-2 (Isomer specific)[1]

Part 1: Chemical Identity & Nomenclature
Systematic Nomenclature Analysis
The IUPAC name is derived from the flavone backbone (2-phenylchromen-4-one). The

structural integrity relies on the precise locants of the hydroxyl and methoxy groups.

Parent Structure: 4H-chromen-4-one (Benzopyran-4-one).[1][2]

A-Ring Substitution: Hydroxyl group at position 7.[3] (Note: Position 5 is unsubstituted,

distinguishing this from quercetin derivatives).

C-Ring Substitution: Hydroxyl group at position 3 (defining it as a flavonol).

B-Ring Substitution:
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The phenyl ring at position 2 is substituted with a hydroxyl at 3' and a methoxy at 4'.

Critical Distinction: This molecule is the 4'-O-methyl ether of Fisetin. It is a structural

isomer of Geraldol (3,4',7-trihydroxy-3'-methoxyflavone), where the methoxy and hydroxy

groups on the B-ring are swapped.

Definitive IUPAC Name:

3,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one[1]

Structural Properties Table
Property Data Note

Molecular Formula

Molecular Weight 300.26 g/mol

LogP (Predicted) ~2.3 - 2.5
Higher lipophilicity than Fisetin

due to O-methylation.

H-Bond Donors 3 (3-OH, 7-OH, 3'-OH)

H-Bond Acceptors 6

Topological PSA 96.2 Å²
Good membrane permeability

profile.

Part 2: Pharmacological Mechanism (Signal
Transduction)
Core Mechanism: Nrf2 Activation & Mitochondrial
Protection
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Unlike its parent compound Fisetin, the 4'-methoxy group blocks a primary metabolic

conjugation site, potentially extending the plasma half-life. The compound acts as a

electrophilic response element (EpRE) modulator.

Oxidative Stress Response: The catechol moiety (masked at 4') undergoes metabolic

demethylation or direct interaction with Keap1 cysteines, releasing Nrf2.

Mitochondrial Dynamics: Similar to Fisetin, the scaffold inhibits Drp1-mediated mitochondrial

fission, preserving mitochondrial network integrity under stress.

Pathway Visualization
The following diagram illustrates the signal transduction pathway from cellular entry to

antioxidant gene expression.
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Figure 1: Pharmacodynamic pathway showing dual-action ROS scavenging and Nrf2/ARE

pathway activation.

Part 3: Synthesis & Isolation Protocol
Direct methylation of Fisetin yields a mixture of 3', 4', and 7-methoxy products that are difficult

to separate. For pharmaceutical-grade purity (>98%), Total Synthesis via the Algar-Flynn-

Oyamada (AFO) Reaction is the authoritative method.

Retrosynthetic Analysis
Target: 3,3',7-Trihydroxy-4'-methoxyflavone.[1][4]

Precursor A (Ketone): 2',4'-Dihydroxyacetophenone (Resacetophenone).

Precursor B (Aldehyde): Isovanillin (3-Hydroxy-4-methoxybenzaldehyde).

Step-by-Step Synthesis Workflow
Step 1: Claisen-Schmidt Condensation (Chalcone Synthesis)

Reagents: Dissolve 2',4'-dihydroxyacetophenone (10 mmol) and Isovanillin (10 mmol) in

Ethanol (20 mL).

Catalyst: Add 50% KOH (aq) dropwise (10 mL) while stirring at 0°C.

Reaction: Stir at room temperature for 24–48 hours. The solution will turn deep orange/red.

Workup: Pour into crushed ice/HCl. Filter the yellow precipitate (Chalcone).

Validation:

NMR should show trans-olefinic protons (

Hz).

Step 2: AFO Cyclization (Flavonol Formation)
Reagents: Dissolve the crude chalcone in Methanol (50 mL).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b057871/docs?utm_src=pdf-body#technical-monograph-3-3-7-trihydroxy-4-methoxyflavone
https://www.drugfuture.com/gsrs/substance/g6gm3svd7y
https://pubchemlite.lcsb.uni.lu/e/compound/5378244
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidant: Add 15% NaOH (10 mL) followed by dropwise addition of 30%

(5 mL) at 0°C.

Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature overnight.

Workup: Acidify with 2M HCl. The solution usually becomes colorless or pale yellow, and the

flavonol precipitates.

Purification: Recrystallize from Ethanol/Water (8:2).

Synthesis Flowchart
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Figure 2: Synthetic route via oxidative cyclization of chalcone intermediate.

Part 4: Analytical Validation (Self-Validating
Systems)
To ensure the synthesized compound is the correct isomer (4'-OMe) and not Geraldol (3'-OMe),

NMR characterization is critical. The key differentiator is the NOE (Nuclear Overhauser Effect)

interaction between the methoxy group and the aromatic protons.

Expected NMR Data ( -DMSO)
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Position
Proton (

)
Multiplicity

Coupling (

Hz)

Diagnostic
Note

5 ~7.95 Doublet 8.8
Ring A: Ortho

coupling to H-6.

6 ~6.92 dd 8.8, 2.2
Ring A: Ortho to

H-5, Meta to H-8.

8 ~6.88 Doublet 2.2
Ring A: Meta

coupling only.

2' ~7.70 Doublet 2.1
Ring B: Meta

coupling to H-6'.

5' ~7.08 Doublet 8.5

Ring B: Ortho to

H-6'. Key Shift:

Upfield due to

adjacent OMe.

6' ~7.65 dd 8.5, 2.1 Ring B.

4'-OMe ~3.88 Singlet -

Validation: NOE

observed with H-

5'.

Mass Spectrometry[6]
ESI-MS (Negative Mode):

299

.

Fragmentation Pattern: Retro-Diels-Alder (RDA) cleavage of the C-ring typically yields ions

characteristic of the A-ring (Resorcinol type) and B-ring (Isovanillin type).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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